7-Aminomethyl-7-deazaguanosine

• IUPAC Name: 2-amino-5-(aminomethyl)-7-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-pyrrolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C12H17N5O5/c13-1-4-2-17(9-6(4)10(21)16-12(14)15-9)11-8(20)7(19)5(3-18)22-11/h2,5,7-8,11,18-20H,1,3,13H2,(H3,14,15,16,21)/t5-,7-,8-,11-/m1/s1
• InChI Key: SOEYIPCQNRSIAV-IOSLPCCCSA-N
• Canonical SMILES: C1=C(C2=C(N1C3C(C(C(O3)CO)O)O)N=C(NC2=O)N)CN
• Isomeric SMILES: C1=C(C2=C(N1[C@H]3[C@@H]([C@@H]([C@H](O3)CO)O)O)N=C(NC2=O)N)CN
• Molecular Formula: C12H17N5O5
• DSSTOX Substance ID: DTXSID60984514
• Molecular Weight: 311.29 g/mol
• CAS RN: 66048-70-2

Description

“7-Aminomethyl-7-deazaguanosine” is a biochemical compound with exceptional capacity to selectively target vital enzymes and proteins implicated in the intricate processes of DNA research and development and cellular proliferation. It is also known as a precursor of Q, which is inserted into tRNAs in exchange for guanine.

Synthesis Analysis

The modified nucleosides 2′-deoxy-7-cyano- and 2′-deoxy-7-amido-7-deazaguanosine (dPreQ 0 and dADG, respectively) recently discovered in DNA are the products of the bacterial queuosine tRNA modification pathway and the dpd gene cluster. The Dpd modification machinery from Salmonella enterica serovar Montevideo has been reconstituted in vitro.

Molecular Structure Analysis

The molecular formula of 7-Aminomethyl-7-deazaguanosine is C7H9N5O. Its average mass is 179.179 Da and its monoisotopic mass is 179.080704 Da.

Chemical Reactions Analysis

The bacterial Dpd system is responsible for the 7-deazaguanine-based modification of DNA. DpdA inserts preQ 0 into DNA in a transglycosylation reaction dependent on ATP hydrolysis by DpdB. DpdC then converts preQ 0 -modified DNA to ADG-modified DNA.

Physical And Chemical Properties Analysis

The molecular formula of 7-Aminomethyl-7-deazaguanosine is C7H9N5O. Its average mass is 179.179 Da and its monoisotopic mass is 179.080704 Da.

Scientific Research Applications

Nucleoside Q Precursor in tRNA

A study identified 7-Aminomethyl-7-deazaguanosine as a precursor of modified nucleoside Q in E. coli tRNA. This structure was confirmed through various spectroscopic methods and comparisons with synthesized compounds (Okada et al., 1978).

Fluorescent Labeling in tRNA

7-Aminomethyl-7-deazaguanosine in E. coli tRNATyr can be chemically modified for fluorescent labeling, specifically targeting the 7-(aminomethyl)-7-deazaguanine moiety. This modified tRNA remains active in aminoacylation and ribosome binding, offering a tool for biochemical studies (Kasai et al., 1979).

DNA Stability and Cation Binding

The replacement of guanine with 7-(aminomethyl)-7-deazaguanine in DNA oligomers affects DNA stability. This modification alters the electronic properties and major groove cation binding, which can impact the organization of salts and water in DNA's major groove. These findings provide insights into the molecular interactions within DNA (Ganguly et al., 2009).

Modified Nucleoside Q in tRNA Biosynthesis

Queuosine (Q) biosynthesis in tRNA involves 7-Aminomethyl-7-deazaguanosine as a precursor. This pathway is crucial for the production of Q nucleoside in various organisms, including its presence in mammalian tissues and other animals, as well as in plants like wheat germ (Kasai et al., 1975).

Oligoribonucleotide Synthesis

7-Deazaguanosine derivatives, including 7-Aminomethyl-7-deazaguanosine, are used in the synthesis of oligoribonucleotide building blocks, crucial for solid-phase oligoribonucleotide synthesis. This application is significant for the creation of specific RNA sequences for research and therapeutic purposes (Seela & Mersmann, 1992).

Archaeosine in Archaeal tRNA

7-Aminomethyl-7-deazaguanosine plays a role in the biosynthesis of archaeosine, a novel derivative found in archaeal tRNA. This process involves a base replacement reaction in the tRNA polynucleotide chain, highlighting its importance in the unique tRNA modifications found in archaeal organisms (Watanabe et al., 1997).

Mechanism of Action

The precursor of Q, 7-aminomethyl-7-deazaguanine, is inserted into tRNAs in exchange for guanine by the tRNA guanine transglycosylase (EC 2.4.2.29) without breakage of the sugar phosphate backbone.

Safety and Hazards

Avoid dust formation. Avoid breathing mist, gas or vapours. Avoid contacting with skin and eye. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas. Keep people away from and upwind of spill/leak.

Future Directions

The future directions of the research on 7-Aminomethyl-7-deazaguanosine could involve further elucidation of the roles of each protein in the Dpd modification machinery and the X-ray crystal structure of DpdA. Additionally, the third excited singlet state for both molecules has relatively small oscillator strength and the primary single–electron transitions exhibit significant charge transfer from the π-orbitals of the purine chromophore to the sugar-phosphate and/or the amino groups.